
Safe handling and storage of acryloyl chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acryloyl chloride

Cat. No.: B146887 Get Quote

Acryloyl Chloride: Technical Support Center
This guide provides essential safety information, troubleshooting advice, and emergency

procedures for the handling and storage of acryloyl chloride in a research and development

environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with acryloyl chloride?

A1: Acryloyl chloride is a highly hazardous substance. It is a flammable liquid and vapor,

corrosive, and causes severe skin burns and eye damage.[1][2][3] It is fatal if inhaled and

harmful if swallowed.[2][3][4] A critical hazard is its violent reaction with water, which produces

toxic gases.[4][5][6] It is also sensitive to light and can polymerize upon exposure to oxygen.[2]

[5][7]

Q2: What are the signs of exposure to acryloyl chloride?

A2: Exposure can lead to immediate and severe irritation of the skin, eyes, mucous

membranes, and respiratory tract.[7][8] Common symptoms include a burning sensation,

coughing, wheezing, shortness of breath, and tearing of the eyes (lacrimation).[7][9] More

severe exposures can result in pulmonary edema, headache, dizziness, and weakness.[7] One

reported incident of accidental exposure led to a blackout, nose bleeding, and stomach ulcers,

highlighting effects not always listed in safety data sheets.[10]

Q3: What should I do if I smell acryloyl chloride in the lab?
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A3: Acryloyl chloride has a pungent, acrid odor. If you detect its smell, it indicates a potential

leak or spill. You should immediately evacuate the area and notify your lab supervisor or safety

officer. Do not attempt to clean it up unless you are trained and equipped to handle hazardous

material spills.

Q4: My acryloyl chloride has turned a yellowish color. Is it still safe to use?

A4: A change in color may indicate impurity or polymerization, which can be hazardous. It is

recommended to consult with your institution's chemical safety officer before using discolored

acryloyl chloride. Proper disposal may be required.

Q5: Can I store acryloyl chloride in a standard laboratory refrigerator?

A5: Acryloyl chloride should be stored in a refrigerator, but it must be a unit specifically

designed for the storage of flammable materials (explosion-proof).[11] Storage in a standard

refrigerator can lead to the ignition of flammable vapors by internal light or thermostat sparks.

Troubleshooting Guides
Issue: A small spill of acryloyl chloride has occurred in the fume hood.
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Step Action

1

Ensure Personal Safety: Confirm you are

wearing the appropriate Personal Protective

Equipment (PPE), including chemical-resistant

gloves, safety goggles, a face shield, and a lab

coat. A respirator may be necessary depending

on the spill size and ventilation.

2

Contain the Spill: Use an inert absorbent

material like dry lime, sand, or soda ash to cover

the spill.[11] Do NOT use water or combustible

materials like paper towels.[11]

3

Neutralize and Collect: Once absorbed, carefully

collect the material using non-sparking tools and

place it in a designated, labeled hazardous

waste container.[1][11]

4

Decontaminate the Area: Wipe down the spill

area with a suitable solvent (consult your

institution's safety protocols) and then wash with

soap and water. Ensure the area is well-

ventilated during and after the cleanup.[11]

5

Dispose of Waste: Dispose of the hazardous

waste and any contaminated PPE according to

your institution's and local environmental

regulations.[11]

Issue: A container of acryloyl chloride has been left out at room temperature.
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Step Action

1

Assess the Situation: Do not handle the

container if it appears to be bulging or shows

signs of pressure buildup.

2

Cool the Container: If safe to do so, carefully

move the container to a cool, well-ventilated

area, such as a chemical fume hood. You can

use a secondary container for transport.

3

Refrigerate: Once the container has cooled,

store it in a designated flammable-safe

refrigerator at the recommended temperature of

2-8 °C.[2][5][12]

4

Monitor for Instability: Check the container

periodically for any signs of degradation or

pressure changes. If you have any concerns,

contact your chemical safety officer.

Quantitative Data Summary
Parameter Value Source(s)

Storage Temperature 2 - 8 °C [2][5][12]

Flash Point -4 °C to 16 °C [1][4][12]

Boiling Point 72 - 76 °C

Vapor Density 3.63 (Air = 1) [12]

Water Reactivity Reacts violently [4][5][6]

Permissible Exposure Limits
Not established by OSHA,

ACGIH, or NIOSH
[1][11]

Experimental Protocols
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Protocol 1: Emergency First Aid for Acryloyl Chloride
Exposure
1. Inhalation: 1.1. Immediately move the affected person to fresh air.[8] 1.2. If the person is not

breathing, begin artificial respiration. Do not use the mouth-to-mouth method.[4][10] 1.3. Seek

immediate medical attention.[4]

2. Skin Contact: 2.1. Immediately remove all contaminated clothing.[5][11] 2.2. Flush the

affected skin with large amounts of water for at least 15 minutes.[1][10][11] 2.3. Wash the area

with soap and water.[11] 2.4. Seek immediate medical attention.[1]

3. Eye Contact: 3.1. Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][11] 3.2. Remove contact lenses if present

and easy to do so. 3.3. Seek immediate medical attention.[1]

4. Ingestion: 4.1. Do NOT induce vomiting.[1][5] 4.2. If the person is conscious and alert, rinse

their mouth with water and have them drink 2-4 cupfuls of milk or water.[1] 4.3. Never give

anything by mouth to an unconscious person.[5] 4.4. Seek immediate medical attention.[1]

Protocol 2: Standard Spill Clean-up Procedure
1. Evacuation and Notification: 1.1. Evacuate all non-essential personnel from the spill area.

[11] 1.2. Notify the laboratory supervisor and the institution's emergency response team.

2. Control of Ignition Sources: 2.1. Remove all sources of ignition from the area, including open

flames, sparks, and hot surfaces.[1][11] 2.2. Use only non-sparking tools and explosion-proof

equipment for the cleanup.[1][4][11]

3. Spill Containment and Cleanup: 3.1. Ensure adequate ventilation. 3.2. Wear the appropriate

personal protective equipment (PPE), including respiratory protection. 3.3. Cover the spill with

an inert, non-combustible absorbent material such as dry lime, sand, or soda ash.[11] 3.4.

Carefully collect the absorbed material into a suitable, labeled container for hazardous waste.

[4][11]

4. Post-Cleanup: 4.1. Ventilate the area to disperse any remaining vapors.[11] 4.2. Clean the

spill area thoroughly. 4.3. Dispose of all contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[11]
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Caption: Workflow for a safe response to an acryloyl chloride spill.
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Caption: Personal Protective Equipment (PPE) selection for acryloyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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